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Cat. No.: B175898
Get Quote
. J

CAS Number: 176967-80-9

Introduction

5-Bromo-8-nitroquinoline is a highly functionalized quinoline derivative that serves as a
pivotal intermediate in the synthesis of a variety of complex chemical entities, particularly in the
realm of medicinal chemistry and materials science.[1][2] Its unique substitution pattern,
featuring both an electron-withdrawing nitro group and a versatile bromo substituent, makes it a
valuable precursor for constructing novel heterocyclic systems.[2] This guide provides a
comprehensive technical overview of 5-bromo-8-nitroquinoline, encompassing its synthesis,
physicochemical properties, key reactions, and applications for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-bromo-8-nitroquinoline is
presented in the table below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b175898#bc-rfq
https://www.benchchem.com/product/b175898/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-8-nitroquinoline
https://patents.google.com/patent/US6500954B1/en
https://pdf.benchchem.com/8806/Application_of_5_Bromo_6_methoxy_8_nitroquinoline_in_the_Synthesis_of_Novel_Fused_Heterocycles.pdf
https://pdf.benchchem.com/8806/Application_of_5_Bromo_6_methoxy_8_nitroquinoline_in_the_Synthesis_of_Novel_Fused_Heterocycles.pdf
https://www.benchchem.com/product/b175898/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-8-nitroquinoline
https://www.benchchem.com/product/b175898/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-8-nitroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 176967-80-9 [31[4]
Molecular Formula CoHsBrN20:2 [3114]
Molecular Weight 253.05 g/mol [5]
Monoisotopic Mass 251.95344 Da [5]
Appearance Light yellow solid/needles [1][6]
Melting Point 139-141 °C [6]
Topological Polar Surface Area  58.7 A2 [5]
XLogP3 2.7 (5]
Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor
ydrog p 3 (5]
Count

Synthesis and Purification

The synthesis of 5-bromo-8-nitroquinoline is a well-documented procedure, typically involving
a two-step, one-pot reaction starting from isoquinoline. The process leverages electrophilic
aromatic substitution to introduce the bromo and nitro groups onto the isoquinoline core.

Synthetic Workflow Diagram
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Synthesis Workflow
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Caption: Synthetic and purification workflow for 5-Bromo-8-nitroquinoline.

Detailed Synthetic Protocol
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This protocol is adapted from the procedure published in Organic Syntheses.[6]
Materials:

e Isoquinoline (97%)

o Concentrated Sulfuric Acid (96%)

e N-Bromosuccinimide (NBS), recrystallized
o Potassium Nitrate (KNOs)

e Heptane

o Toluene

e Dichloromethane (DCM)

o Diethyl ether

o Celite

e Anhydrous Magnesium Sulfate (MgSQOa)

e Aqueous Ammonia (25%)

¢ Sodium Hydroxide (NaOH)

Equipment:

1-L three-necked, round-bottomed flask

Mechanical stirrer

Internal thermometer

Addition funnel with nitrogen inlet

Dry ice-acetone bath
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» Glass filter funnel

e Vacuum suction apparatus
» Rotary evaporator
Procedure:

» Reaction Setup: In a 1-L three-necked flask, cool 340 mL of concentrated sulfuric acid to
0°C. Slowly add 40 mL (44.0 g, 330 mmol) of isoquinoline, ensuring the internal temperature
remains below 30°C.

e Bromination: Cool the solution to -25°C using a dry ice-acetone bath. Add 76.4 g (429 mmol)
of recrystallized N-bromosuccinimide in portions, maintaining the temperature between -22
and -26°C. Stir the resulting suspension vigorously for 2 hours at -22°C, then for 3 hours at
-18°C.

 Nitration: Add 35.0 g (346 mmol) of potassium nitrate at a rate that keeps the internal
temperature below -10°C. Stir the mixture at -10°C for 1 hour.

o Work-up: Remove the cooling bath and allow the solution to stir overnight, gradually warming
to room temperature. Pour the reaction mixture onto 1.0 kg of crushed ice. Adjust the pH to
8.0 with 25% aqueous ammonia, keeping the temperature below 30°C. Stir the resulting
suspension in an ice-water bath for 2 hours.

« |solation of Crude Product: Isolate the precipitated solids by filtration, wash thoroughly with
three 1-L portions of ice-cold water, and air-dry to a constant weight.

Purification Protocols

Two primary methods can be employed for the purification of 5-bromo-8-nitroquinoline:
Method A: Recrystallization

e Suspend the crude solid in a mixture of 1000 mL of heptane and 250 mL of toluene in a 2-L
round-bottomed flask.

» Heat the mixture at reflux with stirring for 1.5 hours.
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Filter the hot solution through Celite under vacuum.

Reduce the filtrate volume to 1000 mL by distillation.

Allow the solution to cool slowly overnight with stirring.

Isolate the resulting orange solids by filtration, wash with 350 mL of ice-cold heptane, and
air-dry to obtain 40-44 g (47-51% yield) of pure 5-bromo-8-nitroisoquinoline.[6]

Method B: Column Chromatography

For higher purity, the product can be purified by column chromatography on silica gel (63-200
pum) using a gradient elution of 9:1 to 6:1 dichloromethane/diethyl ether.[6] Subsequent
recrystallization of the purified fractions yields 5-bromo-8-nitroisoquinoline with a melting point
of 139-141°C.[6]

Spectral Characterization

While specific spectra for CAS number 176967-80-9 are not publicly available in databases,
the expected spectral characteristics can be inferred from its structure and data from analogous
compounds. Characterization is typically performed using NMR, IR, and mass spectrometry.

'H NMR: The proton NMR spectrum is expected to show distinct signals in the aromatic
region (typically 7.0-9.0 ppm) corresponding to the protons on the quinoline ring system. The
specific chemical shifts and coupling patterns would allow for the unambiguous assignment
of the substitution pattern.

e 13C NMR: The carbon NMR spectrum will display nine signals for the aromatic carbons. The
carbons attached to the bromine and nitro groups will show characteristic shifts.

» IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for
the C-NO: stretching vibrations (typically around 1530 and 1350 cm~1), as well as C=N and
C=C stretching vibrations of the quinoline ring.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
exact mass of the molecule (251.95344 Da).[5] The isotopic pattern of bromine
(approximately equal intensity for M and M+2) will be a key diagnostic feature.
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Applications in Research and Drug Development

5-Bromo-8-nitroquinoline is a valuable building block in organic synthesis, primarily due to
the orthogonal reactivity of its functional groups.

Key Chemical Transformations

The strategic placement of the nitro and bromo groups allows for a range of subsequent
chemical modifications:

e Reduction of the Nitro Group: The 8-nitro group can be selectively reduced to an 8-amino
group.[2] This transformation is pivotal as it introduces a nucleophilic primary amine, which
can then be used for the construction of fused heterocyclic rings.[2]

o Palladium-Catalyzed Cross-Coupling Reactions: The 5-bromo substituent is amenable to
various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira,
Buchwald-Hartwig). This allows for the introduction of a wide variety of substituents at this
position, enabling the synthesis of diverse compound libraries.

e Domino Reactions: The combination of the 8-amino (from reduction of the nitro group) and 5-
bromo functionalities provides a platform for domino reactions. For instance, a palladium-
catalyzed reaction with a thiol-containing partner can proceed via a sequence of
intermolecular C-S coupling followed by an intramolecular C-N bond formation to construct
fused thiazine rings.[2]

Potential in Drug Discovery

Quinoline derivatives are a cornerstone in medicinal chemistry, with numerous approved drugs
containing this scaffold.[7] The functional groups present in 5-bromo-8-nitroquinoline and its
derivatives are associated with a range of biological activities:

e Anticancer Activity: Nitroquinoline derivatives have demonstrated significant cytotoxic effects
against various cancer cell lines.[7] For example, the related compound 8-hydroxy-5-
nitroquinoline (nitroxoline) has shown potent anticancer properties.[7][8] The mechanism is
often linked to the induction of oxidative stress and inhibition of key cellular enzymes.[7]
Bromo-derivatives of 8-substituted quinolines have also been evaluated as novel anticancer
agents.
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e Antimicrobial Properties: The quinoline core is present in many antimicrobial agents. The
presence of a nitro group can also confer broad-spectrum antimicrobial effects.[7]

The versatility of 5-bromo-8-nitroquinoline makes it a key intermediate for the synthesis of
novel compounds for screening in various drug discovery programs.[1]

Chemical Reactivity & Applications
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Caption: Reactivity and potential applications of 5-Bromo-8-nitroquinoline.

Safety and Handling

While a specific Safety Data Sheet (SDS) for CAS number 176967-80-9 is not readily available,
general precautions for handling related nitroaromatic and bromoaromatic compounds should
be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[9][10]

« Handling: Handle in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of dust.[9][11] Avoid contact with skin and eyes.[10] Wash hands thoroughly after
handling.[12]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[12]

It is imperative to consult the specific SDS provided by the supplier before handling this
chemical.

Conclusion

5-Bromo-8-nitroquinoline is a versatile and valuable synthetic intermediate with significant
potential in the fields of medicinal chemistry and materials science. Its well-defined synthesis
and the orthogonal reactivity of its bromo and nitro substituents provide a robust platform for
the generation of diverse and complex molecular architectures. The established biological
activities of related quinoline derivatives further underscore its importance as a starting material
for the discovery of new therapeutic agents. This guide provides a foundational understanding
for researchers looking to exploit the rich chemistry of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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